Cas no 1087770-85-1 (3-(6-Chloro-1H-benzo[d]imidazol-2-yl)propanoic acid hydrochloride)

• Product Name: 3-(6-Chloro-1H-benzo[d]imidazol-2-yl)propanoic acid hydrochloride
• CAS No: 1087770-85-1
• MF: C₁₀H₁₀Cl₂N₂O₂
• MW: 261.104600429535
• CID: 6792465
• PubChem ID: 168451533
• Update Time: 2026-03-12

3-(6-Chloro-1H-benzo[d]imidazol-2-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1087770-85-1
• 3-(6-Chloro-1H-benzo[d]imidazol-2-yl)propanoic acid hydrochloride

• Inchi： 1S/C10H9ClN2O2.ClH/c11-6-1-2-7-8(5-6)13-9(12-7)3-4-10(14)15;/h1-2,5H,3-4H2,(H,12,13)(H,14,15);1H
• InChI Key： CPCVRUZSCJFHLG-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=1)NC(CCC(=O)O)=N2.Cl
• SMILES： C1=CC2=C(C=C1Cl)NC(=N2)CCC(=O)O.Cl

Computed Properties

• Exact Mass: 260.0119330g/mol
• Monoisotopic Mass: 260.0119330g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 250
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66Ų

Additional information on 3-(6-Chloro-1H-benzo[d]imidazol-2-yl)propanoic acid hydrochloride

Research Brief on 3-(6-Chloro-1H-benzo[d]imidazol-2-yl)propanoic acid hydrochloride (CAS: 1087770-85-1)

3-(6-Chloro-1H-benzo[d]imidazol-2-yl)propanoic acid hydrochloride (CAS: 1087770-85-1) is a chemical compound that has garnered significant attention in recent biomedical and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its benzimidazole core and propanoic acid side chain, has been investigated for its role in modulating various biological pathways, particularly those related to inflammation, cancer, and infectious diseases. The hydrochloride salt form enhances its solubility, making it more suitable for pharmacological studies.

Recent studies have focused on the synthesis and optimization of 3-(6-Chloro-1H-benzo[d]imidazol-2-yl)propanoic acid hydrochloride to improve its bioavailability and target specificity. Researchers have employed advanced techniques such as high-throughput screening and molecular docking to evaluate its interactions with key enzymes and receptors. Preliminary results suggest that this compound exhibits promising inhibitory activity against certain kinases and proteases, which are critical targets in oncology and autoimmune disorders.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent anti-inflammatory effects in murine models by selectively inhibiting the NF-κB pathway. Another study highlighted its potential as an antiviral agent, showing efficacy against RNA viruses by interfering with viral replication machinery. These findings underscore the versatility of 3-(6-Chloro-1H-benzo[d]imidazol-2-yl)propanoic acid hydrochloride as a scaffold for developing novel therapeutics.

Despite these advancements, challenges remain in optimizing the pharmacokinetic properties of this compound. Current research is exploring prodrug strategies and nanoparticle-based delivery systems to enhance its stability and tissue penetration. Collaborative efforts between academic institutions and pharmaceutical companies are underway to translate these discoveries into clinical applications.

In conclusion, 3-(6-Chloro-1H-benzo[d]imidazol-2-yl)propanoic acid hydrochloride represents a promising candidate for further drug development. Its multifaceted biological activities and modifiable chemical structure make it a valuable tool for addressing unmet medical needs. Future studies should focus on elucidating its mechanism of action and conducting preclinical trials to validate its safety and efficacy.